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An In-depth Technical Guide on the Discovery and History of Ethylenediamine and Its Salts

This guide provides a comprehensive overview of the discovery and historical development of

ethylenediamine and its salts, tailored for researchers, scientists, and drug development

professionals. It delves into the initial synthesis, key scientific contributors, and the evolution of

production methods, supported by quantitative data, detailed experimental protocols, and

visualizations of historical and industrial processes.

Discovery and Early Synthesis
Ethylenediamine, systematically named ethane-1,2-diamine, was first synthesized in the mid-

19th century. The pioneering work on this compound is attributed to the German chemist

August Wilhelm von Hofmann, who was a prominent figure in the study of organic amines.

In the 1850s, Hofmann conducted extensive research on "ethylene bases," preparing a series

of polyamines through the reaction of ethylene dibromide with ammonia. His work laid the

foundation for understanding the chemistry of diamines and their derivatives. While the initial

claim of discovery has sometimes been attributed to Theodor Curtius in 1888 through the

reduction of ethylene dinitro compounds, Hofmann's synthesis from ethylene dibromide and

ammonia is the more historically substantiated initial preparation.

Hofmann's Synthesis of Ethylenediamine (circa 1858)
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Hofmann's method involved the ammonolysis of an ethylene halide. This reaction, though

groundbreaking, was known to produce a mixture of ethylenediamine and higher

polyethyleneamines, such as diethylenetriamine and triethylenetetramine.[1]

Experimental Protocol: Hofmann's Synthesis of Ethylenediamine

The following is a generalized protocol based on historical descriptions of Hofmann's work:

Reactants:

Ethylene dibromide (C₂H₄Br₂)

Aqueous or alcoholic solution of ammonia (NH₃)

Procedure:

Ethylene dibromide was heated with a significant excess of an aqueous or alcoholic

solution of ammonia in a sealed vessel under pressure.

The reaction mixture, containing the hydrobromide salts of ethylenediamine and other

polyethyleneamines, was then treated with a strong base, such as sodium hydroxide

(NaOH), to liberate the free amines.

The resulting mixture of free amines was separated from the inorganic salts.

Fractional distillation was employed to isolate ethylenediamine from the higher boiling

polyethyleneamines and any remaining starting materials.

Challenges:

The process yielded a mixture of products, requiring careful fractional distillation for

purification.

The use of sealed vessels at high temperatures and pressures posed significant safety

risks at the time.

Physical and Chemical Properties
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Early investigations into ethylenediamine and its salts focused on characterizing their

fundamental physical and chemical properties. These data were crucial for their subsequent

application in various fields of chemistry.

Quantitative Data of Ethylenediamine
Property Value Reference(s)

Molecular Formula C₂H₈N₂ [1]

Molar Mass 60.10 g/mol [1]

Appearance
Colorless liquid with an

ammonia-like odor
[1]

Melting Point 8.5 °C to 11.1 °C [2]

Boiling Point 116 °C to 118 °C [1][2]

Density 0.899 g/cm³ at 25 °C [1]

Solubility
Miscible with water and

ethanol
[1]

pKa₁ (of conjugate acid) 9.92

pKa₂ (of conjugate acid) 6.85

Quantitative Data of Ethylenediamine Dihydrochloride
Property Value Reference(s)

Molecular Formula C₂H₁₀Cl₂N₂ [3]

Molar Mass 133.02 g/mol [3]

Appearance White crystalline solid [3]

Melting Point >300 °C [4]

Solubility Soluble in water
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The basic nature of the two amino groups in ethylenediamine allows it to readily form stable

salts with acids. The dihydrochloride salt is one of the most common and historically significant.

Synthesis of Ethylenediamine Dihydrochloride
The preparation of ethylenediamine dihydrochloride is a straightforward acid-base reaction.

Experimental Protocol: Preparation of Ethylenediamine Dihydrochloride

This protocol is a generalized method based on common laboratory practices for forming amine

salts:

Reactants:

Ethylenediamine (C₂H₄(NH₂)₂)

Concentrated hydrochloric acid (HCl)

Anhydrous solvent (e.g., ethanol or diethyl ether)

Procedure:

Ethylenediamine is dissolved in an anhydrous solvent to dissipate the heat of reaction.

A stoichiometric amount of concentrated hydrochloric acid is slowly added to the

ethylenediamine solution with constant stirring. The reaction is highly exothermic.

The white precipitate of ethylenediamine dihydrochloride forms immediately.

The mixture is cooled to ensure complete precipitation.

The solid product is collected by filtration, washed with a small amount of cold anhydrous

solvent to remove any unreacted starting materials, and then dried.

Industrial Production of Ethylenediamine
The industrial-scale production of ethylenediamine began in the early 20th century, driven by its

increasing use in various chemical industries.[5] Two primary methods have been developed

and are still in use today.
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The Ethylene Dichloride (EDC) Process
This method is a direct descendant of Hofmann's original synthesis, adapted for continuous

industrial production.

Experimental Protocol: Ethylene Dichloride (EDC) Process

Reactants:

1,2-dichloroethane (ethylene dichloride, C₂H₄Cl₂)

Ammonia (NH₃)

Sodium hydroxide (NaOH)

Procedure:

1,2-dichloroethane is reacted with aqueous ammonia under high pressure (around 6 MPa)

and elevated temperature (approximately 160-180 °C) in a tubular reactor.[1][6]

The initial products are the hydrochloride salts of ethylenediamine and other

polyethyleneamines.

The mixture is then treated with sodium hydroxide to neutralize the hydrogen chloride and

liberate the free amines.

The resulting aqueous solution of amines and sodium chloride is subjected to fractional

distillation to separate ethylenediamine, diethylenetriamine, and other higher

polyethyleneamines.

The Ethanolamine Process
An alternative industrial route involves the reaction of ethanolamine with ammonia.

Experimental Protocol: Ethanolamine Process

Reactants:

Ethanolamine (HOCH₂CH₂NH₂)
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Ammonia (NH₃)

Hydrogen (H₂)

Heterogeneous catalyst (e.g., nickel-based)

Procedure:

A mixture of ethanolamine and a large excess of ammonia is passed in the gaseous phase

over a bed of a heterogeneous catalyst, typically containing nickel.[1]

The reaction is carried out at elevated temperatures (e.g., 150-250 °C) and pressures.[7]

The product stream, containing ethylenediamine, unreacted starting materials, and

byproducts, is then purified by distillation.

Historical Applications
The unique properties of ethylenediamine and its derivatives led to their widespread use in

various fields.

Coordination Chemistry: Alfred Werner's pioneering work in the 1890s on cobalt complexes

highlighted the importance of ethylenediamine as a bidentate ligand, forming stable chelate

rings with metal ions. This application remains a cornerstone of coordination chemistry.[1]

Pharmaceuticals: Ethylenediamine became a key building block in the synthesis of various

pharmaceuticals. For instance, it is a component of the bronchodilator aminophylline, where

it serves to solubilize the active ingredient theophylline.[1] It was also a foundational

component for the first generation of antihistamines, starting with piperoxan in 1933.[1]

Chelating Agents: A major application of ethylenediamine is in the production of the chelating

agent ethylenediaminetetraacetic acid (EDTA), first synthesized by Ferdinand Münz in 1935.

EDTA is widely used to sequester metal ions in various industrial and analytical applications.

Polymers and Resins: Due to its two reactive amine groups, ethylenediamine is a versatile

precursor for polymers such as polyamides and polyurethanes.[8]
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Caption: A timeline of key events in the discovery and application of ethylenediamine.
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Caption: A simplified workflow for the historical synthesis of ethylenediamine by A.W. Hofmann.
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Caption: The industrial synthesis of ethylenediamine using the ethylene dichloride (EDC)

process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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